N-benzyl-3-{4-oxo-2-[4-(propan-2-yl)phenyl]-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}propanamide

• IUPAC Name: N-benzyl-3-[4-oxo-2-(4-propan-2-ylphenyl)-1,2,3,3a-tetrahydropyrazolo[1,5-a]pyrazin-5-yl]propanamide
• InChI: InChI=1S/C25H30N4O2/c1-18(2)20-8-10-21(11-9-20)22-16-23-25(31)28(14-15-29(23)27-22)13-12-24(30)26-17-19-6-4-3-5-7-19/h3-11,14-15,18,22-23,27H,12-13,16-17H2,1-2H3,(H,26,30)
• InChI Key: QZXYLTDNVOSZCK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2CC3C(=O)N(C=CN3N2)CCC(=O)NCC4=CC=CC=C4
• Molecular Formula: C25H30N4O2
• Molecular Weight: 418.5 g/mol
• CAS No.: 1326835-24-8

Description

N-benzyl-3-{4-oxo-2-[4-(propan-2-yl)phenyl]-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}propanamide is a useful research compound. Its molecular formula is C25H26N4O2 and its molecular weight is 414.509. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Designer Benzodiazepines and Their Detection

Recent years have seen an increase in the appearance of designer benzodiazepines within the market of "research chemicals." These compounds, often structurally similar to approved benzodiazepines, are sold as legal substitutes or for recreational use. Studies have focused on the detection, identification, and pharmacokinetics of these substances, providing crucial data for forensic and clinical toxicology.

• Detection and Pharmacokinetics : The emergence of designer benzodiazepines as substances of abuse has led to the development of analytical methods for their detection and the study of their pharmacokinetic properties. One study characterized flubromazepam using various analytical techniques and reported on its long elimination half-life and identification of predominant metabolites, highlighting the challenges in detecting these substances in drug testing scenarios (Moosmann et al., 2013).

Clinical Implications of Novel Psychoactive Substances

The rise in use of novel psychoactive substances, including designer benzodiazepines, has significant clinical implications. These substances can cause a range of effects from sedation to severe intoxication, complicating diagnosis and treatment in emergency settings.

• Clinical Effects and Exposures : Research on exposures to novel psychoactive substances has documented the clinical effects and challenges in managing intoxication cases. The variability in potency and effects of these substances necessitates a better understanding of their pharmacology for appropriate medical response (Carpenter et al., 2018).